Cas no 2172208-24-9 (2-{(5-ethylfuran-2-yl)methylsulfanyl}pentan-3-amine)

• Product Name: 2-{(5-ethylfuran-2-yl)methylsulfanyl}pentan-3-amine
• CAS No: 2172208-24-9
• MF: C₁₂H₂₁NOS
• MW: 227.366242170334
• CID: 6029346
• PubChem ID: 165533208
• Update Time: 2025-05-20

2-{(5-ethylfuran-2-yl)methylsulfanyl}pentan-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-{(5-ethylfuran-2-yl)methylsulfanyl}pentan-3-amine
• EN300-1290200
• 2172208-24-9
• 2-{[(5-ethylfuran-2-yl)methyl]sulfanyl}pentan-3-amine

• Inchi： 1S/C12H21NOS/c1-4-10-6-7-11(14-10)8-15-9(3)12(13)5-2/h6-7,9,12H,4-5,8,13H2,1-3H3
• InChI Key： GSIQRJCHQYVMNZ-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(CC)O1)C(C)C(CC)N

Computed Properties

• Exact Mass: 227.13438547g/mol
• Monoisotopic Mass: 227.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.5Ų

Additional information on 2-{(5-ethylfuran-2-yl)methylsulfanyl}pentan-3-amine

Compound CAS No. 2172208-24-9: 2-{(5-Ethylfuran-2-yl)methylsulfanyl}pentan-3-amine

The compound 2-{(5-Ethylfuran-2-yl)methylsulfanyl}pentan-3-amine, identified by the CAS number 2172208-24-9, is a chemically synthesized organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of sulfides and amines, combining the functional groups of a thioether (sulfanyl group) and a secondary amine. Its structure consists of a pentane backbone with a sulfur atom attached to a furan ring substituted with an ethyl group at the 5-position, making it a derivative of both furan and pentane.

The synthesis of this compound involves multi-step reactions, typically starting from furan derivatives and alkanethiols. Recent advancements in organic synthesis have enabled more efficient methods for constructing such complex molecules. For instance, researchers have explored the use of microwave-assisted synthesis to enhance reaction rates and yields. The incorporation of an ethyl group on the furan ring adds to the compound's stability and reactivity, making it suitable for applications in pharmaceuticals, agrochemicals, and materials science.

One of the most promising areas of research for this compound is its potential as a building block in drug discovery. The sulfanyl group is known to exhibit antioxidant properties, while the amine group can participate in hydrogen bonding, which is crucial for bioavailability. Recent studies have highlighted its ability to inhibit certain enzymes associated with neurodegenerative diseases, suggesting its potential as a lead compound for developing new therapeutics.

In addition to its pharmacological applications, this compound has shown promise in materials science. The combination of sulfur-containing groups and aliphatic chains makes it suitable for use in polymer chemistry. Researchers have investigated its role as a cross-linking agent in polyurethanes, where it enhances mechanical properties without compromising biodegradability. This dual functionality underscores its versatility across multiple disciplines.

From an environmental perspective, understanding the biodegradation pathways of this compound is critical for assessing its safety and sustainability. Recent studies using bioreactor systems have demonstrated that under aerobic conditions, the compound undergoes rapid mineralization, reducing concerns about long-term environmental impact. However, further research is needed to evaluate its behavior under anaerobic conditions and in different ecological settings.

In terms of analytical characterization, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's structure. These methods provide detailed insights into molecular weight, functional groups, and stereochemistry, ensuring accurate identification and quality control during synthesis.

The development of efficient purification methods has also been a focus area for researchers working with this compound. Techniques such as column chromatography and recrystallization have been optimized to achieve high-purity samples required for both analytical studies and practical applications.

Looking ahead, collaborations between chemists, biologists, and materials scientists are expected to unlock new opportunities for this compound. Its unique combination of functional groups positions it as a valuable tool in drug discovery, polymer chemistry, and environmental science. As research continues to uncover its full potential, this compound will likely play an increasingly important role in advancing both academic knowledge and industrial applications.